Cas no 55320-72-4 (propyl 2-(methylamino)benzoate)

• Product Name: propyl 2-(methylamino)benzoate
• CAS No: 55320-72-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 943733
• PubChem ID: 348842
• Update Time: 2025-04-19

propyl 2-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• propyl 2-(methylamino)benzoate
• 2-(Methylamino)benzoic acid propyl ester
• AC1L8A9M
• Benzoic acid, 2-(methylamino)-, propyl ester
• CTK8J2476
• Methyl N-propyl anthranilate
• n-Propyl N-methyl anthranilate
• NSC408329
• propyl N-methylanthranilate
• SureCN8541161
• SCHEMBL8541161
• DTXSID80325041
• FRPUEBLBJZHNFU-UHFFFAOYSA-N
• 55320-72-4
• AKOS008947888
• DB-312887
• Propyl 2-(methylamino)benzoate #
• NSC-408329

• Inchi： 1S/C11H15NO2/c1-3-8-14-11(13)9-6-4-5-7-10(9)12-2/h4-7,12H,3,8H2,1-2H3
• InChI Key： FRPUEBLBJZHNFU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1NC)=O)CCC

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• LogP: 2.36810